3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O4S/c1-4-27-15-7-5-6-8-16(15)28-12-18-23-24-19(21-22-20(24)29-18)13-9-10-14(25-2)17(11-13)26-3/h5-11H,4,12H2,1-3H3
• InChI Key: KSYDHTSBGOZVFX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC(=C(C=C4)OC)OC

Description

3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It also activates various antioxidant enzymes, which help to reduce oxidative stress in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts various biochemical and physiological effects in the body. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It also increases the levels of antioxidant enzymes such as superoxide dismutase and catalase, which help to reduce oxidative stress in the body. Additionally, this compound has been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. This compound has been found to exhibit significant anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is the development of novel drug formulations based on this compound for the treatment of various diseases. Another area of research is the investigation of the mechanism of action of this compound to better understand its therapeutic properties. Additionally, studies can be conducted to evaluate the safety and efficacy of this compound in preclinical and clinical trials to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using different methods. One of the most commonly used methods involves the reaction of 3,4-Dimethoxybenzaldehyde, 2-Ethoxyphenol, and 4-Amino-5-(2-ethoxyphenoxy)-2-mercaptobenzimidazole in the presence of a catalyst such as acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

3-(3,4-Dimethoxyphenyl)-6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anticancer properties. It has also been found to possess significant antimicrobial activity against a wide range of pathogens.